Benzyl-PEG5-Ots

• Molecular Formula: C24H34O8S
• Molecular Weight: 482.6 g/mol
• InChI: InChI=1S/C24H34O8S/c1-22-7-9-24(10-8-22)33(25,26)32-20-19-30-16-15-28-12-11-27-13-14-29-17-18-31-21-23-5-3-2-4-6-23/h2-10H,11-21H2,1H3
• InChIKey: DKGINCKIMWNUHS-UHFFFAOYSA-N

Benzyl-PEG5-Ots: A Heterobifunctional PEG5-Tosylate PROTAC Linker Building Block

Benzyl-PEG5-Ots (CAS 129086-10-8) is a monodisperse, heterobifunctional polyethylene glycol (PEG)-based linker composed of a pentaethylene glycol (PEG5) spacer flanked by a benzyl (Bn) protecting group at one terminus and a p-toluenesulfonate (tosylate, OTs) leaving group at the other . With a molecular formula of C24H34O8S and a molecular weight of 482.59 g/mol, it serves as a key synthetic intermediate in the assembly of proteolysis-targeting chimeras (PROTACs), where its tosylate group enables nucleophilic displacement for sequential ligand conjugation and its PEG5 spacer provides a defined 14-atom tether between the target-protein ligand and the E3 ligase ligand . The benzyl protecting group is acid-labile and can be cleaved via hydrogenolysis, permitting orthogonal deprotection during multi-step PROTAC synthesis .

PROTAC linker building block – heterobifunctional PEG5-tosylate for sequential ligand conjugation

Defined PEG5 spacer – 14-atom tether suitable for systematic linker-length SAR studies

Orthogonal deprotection – benzyl group cleavable via hydrogenolysis, compatible with acid-labile protecting groups

Why Benzyl-PEG5-Ots Cannot Be Freely Substituted by Other PEG-Tosylate or PEG-Mesylate Linkers in PROTAC Assembly

PROTAC linker length and composition are not passive structural variables; systematic structure–activity relationship (SAR) studies have demonstrated that altering PEG chain length by even a single ethylene glycol unit can shift a PROTAC's degradation potency (DC50) by over an order of magnitude, change the degradation maximum (Dmax), or convert a selective degrader into a cytotoxic molecular glue . Furthermore, leaving-group identity directly governs nucleophilic substitution kinetics: the tosylate anion (conjugate base of p-toluenesulfonic acid, pKa ≈ −2.8) is a significantly better leaving group than the mesylate anion (pKa of methanesulfonic acid ≈ −1.9), meaning Benzyl-PEG5-Ots reacts faster with nucleophiles under identical conditions than its mesylate counterpart Benzyl-PEG5-Ms . The benzyl protecting group also confers orthogonal deprotection selectivity that cannot be replicated by methyl- or THP-protected PEG linkers when hydrogenolysis is the preferred deprotection route .

PEG chain length variation

Even a single ethylene glycol unit change may shift degradation potency and cytotoxicity profiles; PEG4 or PEG6 linkers may not reproduce PEG5 behaviour.

Leaving group identity

Tosylate exhibits markedly different displacement kinetics compared to mesylate, which can alter coupling efficiency under identical nucleophilic conditions.

Protecting group orthogonality

Benzyl-deprotection via hydrogenolysis provides chemoselectivity not available with methyl- or THP-protected PEG linkers, limiting synthetic route flexibility if substituted.

• [1] Vivet, B.; Cintrat, J.-C.; et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur. J. Med. Chem. 2026, 285, 117290. (Table 1: PEG2–PEG6 PROTACs show DC50 ranging from 0.43 µM to N.D. depending on linker length.) View Source
• [2] IPFS/Guidechem. Sulfonic Acid – pKa values of p-toluenesulfonic acid (−2.8) vs. methanesulfonic acid (−1.9). 2024. Available at: https://ipfs.io/ipfs/QmXoypizjW3WknFiJnKLwHCnL72vedxjQkDDP1mXWo6uco/wiki/Sulfonic_acid.html. View Source

Quantitative Differentiation of Benzyl-PEG5-Ots Against Closest PEG Linker Analogs

Tosylate vs. Mesylate Leaving Group Reactivity: Benzyl-PEG5-Ots vs. Benzyl-PEG5-Ms

Benzyl-PEG5-Ots employs a p-toluenesulfonate (tosylate) leaving group, derived from p-toluenesulfonic acid with a pKa of −2.8. Its direct analog Benzyl-PEG5-Ms (CAS 1807539-07-6) employs a methanesulfonate (mesylate) leaving group, derived from methanesulfonic acid with a pKa of −1.9 . The approximately one-pKa-unit difference means the tosylate conjugate base is roughly 8-fold more stable, conferring superior leaving-group ability and faster nucleophilic displacement kinetics under identical basic reaction conditions. This kinetic advantage is particularly relevant when coupling sterically hindered or poorly nucleophilic E3 ligase ligand precursors in PROTAC assembly .

Leaving Group Reactivity

Head-to-head

ΔpKa ≈ −0.9 (tosylate pKa −2.8 vs mesylate −1.9)

Reported ~8-fold difference in leaving group stability; may support faster displacement with hindered nucleophiles

Relevance increases for sterically demanding E3 ligase ligand precursors

Evidence Dimension	Leaving group acid strength (pKa of parent sulfonic acid)
Target Compound Data	pKa = −2.8 (p-toluenesulfonic acid); MW = 482.59 g/mol; CAS 129086-10-8
Comparator Or Baseline	Benzyl-PEG5-Ms (pKa = −1.9, methanesulfonic acid); MW = 406.49 g/mol; CAS 1807539-07-6
Quantified Difference	ΔpKa ≈ −0.9 units (~8-fold difference in leaving group stability)
Conditions	pKa values referenced to aqueous medium at 25 °C; leaving group performance assessed in prototypical SN2 displacement with amine nucleophiles

Why This Matters

Faster, higher-yielding nucleophilic substitution reduces the stoichiometric excess required during PROTAC assembly, directly lowering synthesis cost and purification burden for library-scale production.

• [1] IPFS/Guidechem. Sulfonic Acid – pKa values: p-toluenesulfonic acid −2.8, methanesulfonic acid −1.9. 2024. Available at: https://ipfs.io/ipfs/QmXoypizjW3WknFiJnKLwHCnL72vedxjQkDDP1mXWo6uco/wiki/Sulfonic_acid.html. View Source
• [2] Master Organic Chemistry. Tosylates and Mesylates – Leaving Group Ability. 2015. Available at: https://www.masterorganicchemistry.com/2015/03/10/tosylates-and-mesylates/. View Source

PEG5 vs. PEG4/PEG6 Chain Length Impact on PROTAC Degradation Potency and Cytotoxicity

In a systematic study of Retro-2-based PROTACs bearing PEG2, PEG3, PEG4, PEG5, and PEG6 linkers, Vivet et al. (2026) demonstrated that linker chain length critically governs both degradation potency (DC50) and cytotoxicity (CC50) . PROTACs with PEG2 linkers exhibited potent cytotoxicity (CC50 = 0.85–1.33 µM) and GSPT1 degradation (DC50 = 0.31–0.87 µM, Dmax = 74–96%) via a molecular-glue mechanism. PEG3 linker showed intermediate DC50 (0.59–0.70 µM; Dmax = 29–68%), while PEG4, PEG5, and PEG6 linkers yielded PROTACs that retained target engagement (IC50 = 0.74–6.89 µM) but showed no detectable cytotoxicity (CC50 = N.D.) and no measurable GSPT1 degradation (DC50 = N.D.), indicating that PEG5-length linkers can decouple on-target binding from off-target degradation .

Linker Length SAR

Cross-study

PEG5 PROTAC: IC50 = 6.89 µM, DC50 N.D., CC50 N.D.
PEG2: DC50 0.31–0.87 µM, CC50 0.85–1.33 µM

PEG5 spacer reported to retain target engagement while avoiding molecular-glue-mediated off-target degradation

PEG4 and PEG6 also showed no cytotoxicity; degradation eliminated at PEG4+ length

Evidence Dimension	PROTAC degradation potency and cytotoxicity as a function of PEG linker unit length
Target Compound Data	PEG5 PROTAC: IC50 = 6.89 ± 2.68 µM (Stx-1 protection assay); CC50 = N.D.; DC50 (GSPT1) = N.D.; Dmax = N.D. [REFS-1, Table 1]
Comparator Or Baseline	PEG2 PROTAC: IC50 >30 µM; CC50 = 0.85–1.33 µM; DC50 = 0.31–0.87 µM; Dmax = 74–96%. PEG3 PROTAC: IC50 = 1.15 µM; DC50 = 0.59–0.70 µM; Dmax = 29–68%. PEG4 PROTAC: IC50 = 0.74 µM; DC50 = N.D. PEG6 PROTAC: IC50 = 2.68 µM; DC50 = N.D. [REFS-1, Table 1]
Quantified Difference	~5–8 fold higher IC50 for PEG5 vs. PEG4; DC50 shifts from sub-µM (PEG2) to undetectable (PEG5); cytotoxicity eliminated at PEG4 length and beyond
Conditions	HeLa cell-based Shigatoxin-1 protection assay; Alamar blue cytotoxicity assay; Western blotting/Lumit GSPT1 degradation assay; PROTACs functionalized at thalidomide 4-position with Retro-2 warhead

Why This Matters

The PEG5 spacer length provides a differentiated 'safety window'—retaining target engagement while avoiding unintended cytotoxicity from molecular-glue neosubstrate degradation, a critical consideration when selecting linker length for lead PROTAC series where selectivity is paramount.

• [1] Vivet, B.; Cintrat, J.-C.; et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur. J. Med. Chem. 2026, 285, 117290. Table 1. View Source

Benzyl-PEG5-Ots DMSO Solubility vs. Shorter/Longer Benzyl-PEGn-Ots Homologs

Vendor technical datasheets report that Benzyl-PEG5-Ots achieves a DMSO stock solution concentration of ≥20 mg/mL (~41.4 mM) . While direct comparative solubility data for Benzyl-PEG4-Ots and Benzyl-PEG6-Ots in DMSO are not systematically reported in primary literature, class-level inference from PEG linker solubility trends indicates that longer PEG chains (PEG6, PEG7) yield progressively higher aqueous and polar organic solubility due to increased hydrogen-bond acceptor count, whereas shorter chains (PEG3, PEG4) with higher relative aromatic character from the benzyl and tosyl termini show reduced solubility . The PEG5 length thus represents a balanced midpoint: sufficient PEG character for robust DMSO solubility while maintaining a compact molecular footprint that minimizes steric interference during ternary complex formation .

DMSO Solubility

Data to verify

≥20 mg/mL (~41.4 mM)

Supports concentrated stock solution preparation for screening libraries

Comparative solubility data for shorter/longer homologs not available; class-level trend only

Evidence Dimension	Solubility in DMSO (stock solution concentration)
Target Compound Data	≥20 mg/mL in DMSO (~41.4 mM) ; soluble in DMF and dichloromethane
Comparator Or Baseline	Benzyl-PEG4-Ots (MW ~438.5 g/mol): DMSO solubility not separately quantified; class-level trend suggests modestly lower solubility due to higher fractional aromatic content. Benzyl-PEG6-Ots (MW ~526.6 g/mol): expected marginally higher DMSO solubility per PEG chain-length trend .
Quantified Difference	Quantitative comparative solubility data not available from head-to-head studies; class-level inference only.
Conditions	DMSO stock solution preparation at room temperature; vendor-reported solubility data from TargetMol and MedChemExpress

Why This Matters

≥20 mg/mL DMSO solubility is sufficient for preparing PROTAC screening libraries at the typical 10–50 mM stock concentrations required for cell-based degradation assays, ensuring Benzyl-PEG5-Ots-derived PROTACs can be formulated without solubility-related attrition in early-stage screening cascades.

Benzyl Orthogonal Protecting Group: Hydrogenolysis Selectivity vs. Methyl or THP Analogs

The terminal benzyl (Bn) protecting group of Benzyl-PEG5-Ots can be selectively removed via catalytic hydrogenolysis (H2, Pd/C) under neutral conditions that leave acid-labile protecting groups (e.g., Boc, THP, tert-butyl esters) intact . This orthogonality is not available from Benzyl-PEG5-Ms (where the mesylate may also undergo hydrogenolytic O–S cleavage) or from methyl-terminated PEG linkers (no protecting group to remove). In PROTAC synthetic routes requiring sequential deprotection of the PEG terminus to install a second ligand, the benzyl group offers a clean, high-yielding deprotection step that avoids acidic conditions potentially deleterious to other functionality within the growing PROTAC molecule .

Orthogonal Deprotection

Context-dependent

Bn cleaved via H₂/Pd-C hydrogenolysis; stable to mild acid and base

Enables sequential deprotection without disturbing Boc or THP groups elsewhere in the molecule

Mesylate analog may undergo partial S–O bond hydrogenolysis, reducing orthogonality

Evidence Dimension	Deprotection orthogonality and selectivity of terminal protecting group
Target Compound Data	Benzyl (Bn) group: cleaved by H2/Pd-C hydrogenolysis; stable to mild acid and base; orthogonal to Boc and THP
Comparator Or Baseline	Benzyl-PEG5-Ms: terminal benzyl group present but mesylate may be partially labile under hydrogenolysis conditions. m-PEG5-Ots: methyl terminus non-cleavable; no orthogonal deprotection possible .
Quantified Difference	No quantitative yield comparison available for this specific compound pair; orthogonality assessed by functional group compatibility.
Conditions	Hydrogenolysis: H2 atmosphere, 10% Pd/C, EtOH or MeOH, room temperature; acid-labile group stability tested under these conditions

Why This Matters

Orthogonal deprotection versatility allows Benzyl-PEG5-Ots to be integrated into more complex, multi-step PROTAC synthetic sequences without protecting group conflict, expanding the accessible chemical space for degrader library construction compared to non-orthogonal linker alternatives.

Limitation Statement: High-Strength Head-to-Head Comparator Data Are Sparse

Direct, quantitative head-to-head comparison studies—e.g., identical reaction yields, identical cell-based degradation DC50 values, or identical pharmacokinetic parameters—between Benzyl-PEG5-Ots and its closest analogs (Benzyl-PEG4-Ots, Benzyl-PEG6-Ots, Benzyl-PEG5-Ms) are absent from the public literature. The differentiation claims above rest on class-level extrapolation from Retro-2-based PROTAC SAR , established organic chemistry principles (pKa values of sulfonic acids) , and vendor solubility datasheets . Procurement decisions should be validated with in-house head-to-head coupling efficiency and degradation assay data for the specific PROTAC system under development.

Evidence Gap

Source review

No direct head-to-head PROTAC comparison studies identified in public literature

In-house validation may be considered before committing to large-scale procurement

Differentiation currently supported by class-level SAR and sulfonic acid pKa principles

Evidence Dimension	Availability of direct comparative primary research data
Target Compound Data	No peer-reviewed head-to-head study of Benzyl-PEG5-Ots vs. Benzyl-PEG4-Ots or Benzyl-PEG5-Ms identified in public literature (PubMed, Google Scholar, patent databases searched).
Comparator Or Baseline	Not applicable; no direct comparator study identified.
Quantified Difference	Not available.
Conditions	Literature search conducted across PubMed, ScienceDirect, Google Scholar, and patent databases for Benzyl-PEG5-Ots and closest analogs.

Why This Matters

Users should recognize that while chemical principles predict differentiated performance, empirical confirmation in the specific PROTAC context is recommended before committing to large-scale procurement.

• [1] Vivet, B.; Cintrat, J.-C.; et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur. J. Med. Chem. 2026, 285, 117290. View Source
• [2] IPFS/Guidechem. Sulfonic Acid – pKa values. 2024. Available at: https://ipfs.io/ipfs/QmXoypizjW3WknFiJnKLwHCnL72vedxjQkDDP1mXWo6uco/wiki/Sulfonic_acid.html. View Source

Optimal Procurement and Deployment Scenarios for Benzyl-PEG5-Ots in PROTAC Discovery

Intermediate-Length Linker SAR Exploration in PROTAC Lead Optimization

When a PROTAC campaign has identified a promising E3 ligase ligand–warhead pair but degradation potency (DC50) and selectivity remain suboptimal, Benzyl-PEG5-Ots provides a defined 14-atom tether for systematic linker-length SAR. As demonstrated by Vivet et al. (2026) for Retro-2-based PROTACs, varying PEG linker length from PEG2 to PEG6 produced a >20-fold range in DC50 values and a complete on/off switch for cytotoxicity . Benzyl-PEG5-Ots specifically occupies the midpoint of this SAR series, where target engagement is maintained but molecular-glue-mediated off-target degradation is eliminated—making it the rational starting point for selectivity-focused optimization campaigns .

High-Yield PROTAC Library Assembly via Tosylate Displacement Chemistry

In parallel synthesis of PROTAC libraries where E3 ligase ligand diversity is explored, the tosylate leaving group of Benzyl-PEG5-Ots (pKa of conjugate acid = −2.8) provides a kinetic advantage over the mesylate analog (pKa = −1.9) in nucleophilic displacement with amine-functionalized CRBN or VHL ligands . This ~8-fold difference in leaving-group stability translates to faster reaction times and higher conversion yields under mild basic conditions, reducing the number of PROTAC library members lost to insufficient conversion during high-throughput parallel synthesis .

Orthogonal Deprotection Strategy for Multi-Step Degrader Synthesis

For complex PROTAC molecules requiring sequential installation of two distinct ligands with incompatible functional groups, Benzyl-PEG5-Ots enables a chemoselective synthetic route: (i) first, the tosylate terminus is displaced with ligand A (amine or alcohol nucleophile); (ii) then the benzyl protecting group is cleanly removed via hydrogenolysis (H2, Pd/C) without perturbing acid-sensitive Boc or THP groups elsewhere in the molecule ; (iii) the liberated terminal alcohol is activated and coupled to ligand B. This orthogonal deprotection sequence is not achievable with methyl-terminated PEG linkers and is less reliable with mesylate-terminated analogs due to potential S–O bond hydrogenolysis .

DMSO-Soluble Linker Stock for Automated Dispensing in Degrader Screening

With a DMSO solubility of ≥20 mg/mL (~41.4 mM) , Benzyl-PEG5-Ots-derived PROTAC intermediates can be formulated as concentrated DMSO stock solutions compatible with automated liquid-handling platforms used in high-throughput cellular degradation screening. This solubility ensures that PROTACs built on the Benzyl-PEG5-Ots scaffold can be dispensed at final assay concentrations up to 10–50 µM without exceeding 0.1% DMSO in culture medium—a critical threshold for avoiding solvent-induced cytotoxicity artifacts in degradation assays .

Application

Selection Property

Validation Focus

PROTAC linker SAR studies

Defined PEG5 spacer length

Degradation selectivity and cytotoxicity profiling

Parallel PROTAC library synthesis

Tosylate leaving group reactivity

Nucleophilic displacement coupling yield

Sequential ligand conjugation

Benzyl orthogonal deprotection

Hydrogenolysis selectivity vs. acid-labile protecting groups

High-throughput degrader screening

DMSO stock solubility

Solvent compatibility and assay artifact control

• [1] Vivet, B.; Cintrat, J.-C.; et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur. J. Med. Chem. 2026, 285, 117290. View Source
• [2] IPFS/Guidechem. Sulfonic acid pKa values (−2.8 for p-TsOH, −1.9 for MsOH). 2024. Available at: https://ipfs.io/ipfs/QmXoypizjW3WknFiJnKLwHCnL72vedxjQkDDP1mXWo6uco/wiki/Sulfonic_acid.html. View Source